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Compound Name: Mullite

cat. No.: B073837

1.0 Introduction

Mullite (3Al203-2Si02) is the only stable binary compound in the alumina-silica system and is
rarely found in nature.[1][2] Consequently, the mullite used in industrial applications is
synthetically produced.[1] Mullite refractory bricks are high-alumina refractory materials with
mullite as the main crystalline phase, typically containing 65% to 75% alumina.[3][4] These
bricks are renowned for their exceptional performance at high temperatures, making them
indispensable in various industrial sectors.[5] Their unique combination of properties, including
high refractoriness, low thermal expansion, and excellent chemical stability, makes them a
preferred choice for lining furnaces, kilns, and other vessels operating under extreme thermal
and chemical stress.[5][6]

The synthesis of mullite for refractory applications is primarily achieved through two methods:
sintering and electrofusion.[1][7] The choice between sintered and fused mullite depends on
the specific application requirements, as their microstructures and resultant properties differ.[1]
[4] Fused mullite generally exhibits better volume stability at high temperatures and superior
thermal shock resistance.[1]

2.0 Key Properties of Mullite Refractory Bricks

Mullite's unique crystal structure imparts a range of desirable properties for high-temperature
applications.[8]

» High Refractoriness and Thermal Stability: Mullite bricks can withstand service temperatures
up to 1800°C. They exhibit a high refractoriness-under-load (RUL), with softening beginning
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at approximately 1600-1700°C, which allows them to bear significant mechanical stress at
elevated temperatures without deformation.[4][9]

o Excellent Thermal Shock Resistance: A relatively low coefficient of thermal expansion
minimizes the internal stresses caused by rapid temperature fluctuations, granting mullite
bricks excellent resistance to thermal shock, cracking, and spalling.[2][5]

» High Creep Resistance: Creep, the tendency of a material to deform over time under
constant load at high temperatures, is a critical failure mechanism in refractories.[10]
Mullite's stable crystal structure provides high resistance to creep, ensuring dimensional
stability and long service life in furnace linings.[8][10]

o Chemical Stability and Corrosion Resistance: Mullite demonstrates strong resistance to
chemical attack from various slags, gases, and molten salts, making it suitable for harsh
chemical environments found in metallurgical and petrochemical industries.[4][5]

o Low Thermal Conductivity: These bricks are excellent insulators, which helps to reduce heat
loss from furnaces and kilns, thereby improving energy efficiency and maintaining stable
internal temperatures.[11]

3.0 Manufacturing Process & Applications

3.1 Manufacturing The production of mullite refractory bricks involves the high-temperature
firing of raw materials such as bauxite, kaolin, and other alumino-silicate materials. The
process leads to the formation of interlocking mullite crystals that provide the brick's
characteristic strength and thermal stability.

» Sintered Mullite Bricks: These are produced by mixing raw materials, such as high-alumina
bauxite clinker and clay binders, which are then molded and fired at temperatures below the
melting point, typically up to 1600°C.[7][12] The resulting bricks have fine-grained crystals
and high strength.[1]

o Fused Mullite Bricks: Raw materials are melted in an electric arc furnace at temperatures
exceeding 2000°C and then cast into molds.[12] This process yields larger crystals and
results in better thermal shock resistance compared to sintered products.[4]
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Caption: Manufacturing workflow for sintered mullite refractory bricks.
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3.2 Industrial Applications The robust properties of mullite bricks make them suitable for a wide
array of high-temperature industrial applications.[5][13]

» Metallurgical Industry: Used in the linings of blast furnaces, hot blast stoves, and steel ladles
where they endure extreme temperatures and chemical erosion from molten metal and slag.
[14][15]

e Glass Manufacturing: Employed in the construction of glass furnace crowns, ports, and
regenerators due to their ability to withstand high temperatures and corrosive melts.[13][15]

o Ceramics Industry: Essential for kiln linings and kiln furniture (e.g., saggers, plates) where
temperature uniformity and resistance to thermal cycling are critical for product quality.[3][15]

o Petrochemical and Chemical Industries: Line cracking furnaces, reactors, and incinerators,
providing resistance to chemical attack and high temperatures.[3][11]

o Cement Industry: Used in the lining of cement kilns to protect the shell from abrasive
materials and high process temperatures.[9][13]
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Caption: Relationship between inputs, processing, and final properties.

4.0 Quantitative Data
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The properties of mullite refractory bricks can vary based on the manufacturing process and

the precise chemical composition. The following tables summarize typical data for different

types of mullite-based bricks.

Table 1: Typical Properties of Sintered Mullite Bricks

Property Value Reference
Al203 Content (%) 65-75 [9]
Refractoriness (°C) >1790 [4]
Refractoriness Under Load
(0.2 MPa, °C) 1600 - 1700 [4][9]
Cold Crushing Strength (MPa) 70 - 260 [419]
Bulk Density (g/cm?3) 25-27 [16]

| Apparent Porosity (%) | 17 - 22 |[16] |

Table 2: Properties of Corundum-Mullite Bricks
Property Value Reference
Al203 Content (%) 70 - 90 [17]
Bulk Density (g/cm3) 26-29 [17]
Apparent Porosity (%) <18 [17]
Cold Crushing Strength (MPa) =70 [17]
Refractoriness Under Load S 1700 (171

(0.2 MPa, °C)

| Thermal Shock Resistance (1100°C, water quench) | = 25 cycles |[17] |

Table 3: Creep Rate Data for Mullite Refractories
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Temperature

Material Type
(°C)

Commercial
Mullite (BP, 1300
Durital)

Stress (MPa)

0.2-0.6

Creep Rate
(s™)

~10-=

Reference

[18]

Commercial
Mullite (BP, 1450
Durital)

0.2-0.6

~10—10

[18]

Low Creep

) ] 1300 (for 50h)
Mullite Brick

N/A

0.8% total creep

[16]

| Sintered Mullite Brick | 1450 (for 50h) | N/A | 0.87% - 0.98% total creep |[16] |

Experimental Protocols

The following protocols are based on standard test methods from ASTM International for

characterizing the physical and mechanical properties of refractory bricks.

Protocol 1: Determination of Apparent Porosity, Water Absorption, and Bulk Density (Based on

ASTM C20)[19]

1. Objective: To determine the percentage of open pores and the bulk density of a fired

refractory specimen. These properties are critical indicators of a brick's potential resistance to

slag penetration and its thermal conductivity.[19]

2. Apparatus:

» Balance sensitive to 0.1 g.

» Drying oven capable of maintaining 110°C.
» Boiling apparatus and a vessel for submersion in water.
e Suspension apparatus for weighing the specimen while suspended in water.

3. Sample Preparation:

» Prepare a test specimen of approximately 25 to 30 in3 (410-490 cm?) from a representative

brick.
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» Dry the specimen to a constant weight in the oven at 110°C.
e Record the dry weight (D).

4. Procedure:

o Place the dried specimen in a vessel and immerse it in water. Boil for 2 hours to ensure all
open pores are filled with water.

» Allow the specimen to cool to room temperature while still fully submerged.

o Remove the specimen, quickly pat the surface with a damp cloth to remove excess water,
and record the saturated weight (W).

» Using the suspension apparatus, weigh the saturated specimen while it is fully suspended in
water. Record the suspended weight (S).

5. Calculations:

e Apparent Porosity (%): P=[(W -D) /(W - S)] * 100
o Water Absorption (%): A=[(W - D)/ D] * 100

o Bulk Density (g/cm3):B=D/ (W -S)

Protocol 2: Determination of Cold Crushing Strength (CCS) (Based on ASTM C133)[20][21]

1. Objective: To measure the maximum compressive load a refractory brick can withstand at
room temperature. This indicates its structural integrity for use in construction.[21]

2. Apparatus:

o Compression testing machine conforming to ASTM E4 requirements, with a spherical
bearing block.[20]

3. Sample Preparation:

o Cut at least five test specimens from representative bricks. A common size is a 2-inch (51
mm) cube.
o Ensure the two bearing surfaces are flat and parallel.

4. Procedure:

» Place the specimen centrally on the lower bearing block of the testing machine.
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e For dense bricks, place a fiberboard packing material between the specimen and the
machine platens. For insulating bricks, apply the load directly.[20][22]

e Bring the upper bearing block into contact with the specimen.

e Apply a uniform compressive load at a specified rate until the specimen fails.

e Record the maximum load (W) applied.

5. Calculation:

e Cold Crushing Strength (MPa or psi): S =W /A
e Where S is the CCS, W is the total maximum load, and A is the average of the top and
bottom bearing areas of the specimen.

Protocol 3: Determination of Modulus of Rupture (MOR) (Based on ASTM C133)[20][21]

1. Objective: To measure the flexural strength (resistance to bending) of a refractory brick at
room temperature.[20]

2. Apparatus:

e Mechanical or hydraulic testing machine capable of applying a load in three-point bending.
o Two support bearing cylinders and one load-applying bearing cylinder.

3. Sample Preparation:
o Prepare at least five specimens, typically whole bricks (9 x 4.5 x 2.5 in).
4. Procedure:

» Place the test specimen on the two support cylinders, which are set at a specific span (e.g.,
7 inches for a 9-inch brick).

o Apply the load to the top surface of the specimen at its center via the third cylinder.

o Apply the load at a constant rate until fracture occurs.

¢ Record the maximum load (P) applied.

5. Calculation:

e Modulus of Rupture (MPa or psi): MOR = 3PL / 2bd?
e Where P is the maximum load, L is the distance between the supports, b is the width of the
specimen, and d is the depth of the specimen.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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